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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of PSB-0739, a

potent P2Y12 receptor antagonist used in research. Adherence to these procedures is critical

for ensuring personnel safety and environmental protection. This information is intended for

researchers, scientists, and drug development professionals.

I. Understanding the Compound: Safety and Hazard
Profile
PSB-0739 is a synthetic organic ligand that presents several hazards requiring careful handling

and disposal.[1] It is classified under the Globally Harmonized System (GHS) with the following

primary hazard statements:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]

Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

A comprehensive summary of its hazard and safety information is provided in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610300?utm_src=pdf-interest
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.benchchem.com/product/b610300?utm_src=pdf-body
https://www.calpaclab.com/psb-0739-min-95-hplc-10-mg/ala-p287180-10mg
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Information

Chemical Name

sodium 1-amino-9,10-dioxo-4-((4-

(phenylamino)-3-sulfonatophenyl)amino)-9,10-

dihydroanthracene-2-sulfonate

CAS Number 1052087-90-7[3]

Appearance Dark blue solid[4]

GHS Pictograms Warning

Hazard Statements H302, H315, H319, H335[2]

Precautionary Statements P280, P305+P351+P338[2]

II. Step-by-Step Disposal Protocol
The fundamental principle for the disposal of PSB-0739 is to treat it as hazardous chemical

waste. It must be disposed of through an approved waste disposal plant.[3] Do not discharge it

into drains or the environment.

1. Personal Protective Equipment (PPE): Before handling PSB-0739 for disposal, ensure you

are wearing the appropriate PPE:

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated PSB-0739 powder and any materials grossly

contaminated with the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled,

sealed container designated for solid chemical waste.

Liquid Waste: For solutions of PSB-0739, collect the liquid waste in a sealed, leak-proof

container that is clearly labeled for liquid chemical waste. Do not mix with other incompatible

waste streams.

Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with PSB-0739 should

be disposed of in a designated sharps container for chemical waste.
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3. Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

"PSB-0739" and the appropriate hazard symbols.

4. Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

5. Disposal:

Arrange for the collection and disposal of the PSB-0739 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Provide the waste contractor with the Safety Data Sheet (SDS) for PSB-0739 to ensure they

have all the necessary information for safe handling and disposal.

III. Emergency Procedures
In the event of a spill or exposure, follow these first-aid measures and notify your EHS office

immediately:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2]

IV. Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of PSB-
0739.

PSB-0739 Waste Generated

Determine Waste Type

Solid Waste (Powder, Contaminated PPE)

Solid

Liquid Waste (Solutions)

Liquid

Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS) for Pickup

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: PSB-0739 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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